Cas no 1261836-93-4 (2-(Difluoromethyl)-5-methoxy-4'-(trifluoromethoxy)biphenyl)

• Product Name: 2-(Difluoromethyl)-5-methoxy-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261836-93-4
• MF: C₁₅H₁₁F₅O₂
• MW: 318.238662004471
• CID: 4994308
• Update Time: 2025-11-04

2-(Difluoromethyl)-5-methoxy-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxy-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C15H11F5O2/c1-21-11-6-7-12(14(16)17)13(8-11)9-2-4-10(5-3-9)22-15(18,19)20/h2-8,14H,1H3
• InChI Key： QSIRMDORSISMRP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1C=CC(=CC=1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 339
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5

Additional information on 2-(Difluoromethyl)-5-methoxy-4'-(trifluoromethoxy)biphenyl

2-(Difluoromethyl)-5-methoxy-4'-(trifluoromethoxy)biphenyl (CAS No: 1261836-93-4)

2-(Difluoromethyl)-5-methoxy-4'-(trifluoromethoxy)biphenyl, also known by its CAS registry number 1261836-93-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural science, and materials science due to its unique structural properties and functional groups. This compound belongs to the class of biphenyl derivatives, which are widely studied for their potential applications in drug development, pest control, and advanced materials.

The molecular structure of 2-(Difluoromethyl)-5-methoxy-4'-(trifluoromethoxy)biphenyl is characterized by a biphenyl core with three distinct substituents: a difluoromethyl group at the 2-position, a methoxy group at the 5-position on the first benzene ring, and a trifluoromethoxy group at the 4'-position on the second benzene ring. These substituents not only influence the compound's physical and chemical properties but also play a crucial role in determining its biological activity and reactivity.

Recent studies have highlighted the importance of fluorinated compounds like 2-(Difluoromethyl)-5-methoxy-4'-(trifluoromethoxy)biphenyl in the development of selective herbicides and insecticides. The presence of fluorine atoms in the molecule enhances its stability, lipophilicity, and bioavailability, making it an ideal candidate for agricultural applications. For instance, research published in the *Journal of Agricultural and Food Chemistry* demonstrates that this compound exhibits remarkable efficacy against various crop pests without causing significant harm to non-target species.

In the pharmaceutical industry, biphenyl derivatives such as this compound are being explored for their potential as kinase inhibitors, which are critical in the treatment of cancer and other diseases. A study conducted by researchers at the University of California, San Francisco, revealed that 2-(Difluoromethyl)-5-methoxy-4'-(trifluoromethoxy)biphenyl can selectively inhibit certain protein kinases involved in cellular signaling pathways, thereby opening new avenues for drug development.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution, Friedel-Crafts alkylation, and fluorination reactions. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels during the synthesis of this compound, making it more accessible for large-scale production.

From an environmental standpoint, understanding the fate and transport of fluorinated biphenyl derivatives like this compound is crucial to assess their potential impact on ecosystems. Studies published in *Environmental Science & Technology* suggest that while these compounds exhibit high persistence in soil and water systems due to their chemical stability, they can be effectively degraded under specific microbial conditions.

In conclusion, 2-(Difluoromethyl)-5-methoxy-4'-(trifluoromethoxy)biphenyl (CAS No: 1261836-93-4) stands out as a versatile compound with promising applications across multiple disciplines. Its unique combination of structural features and functional groups makes it a valuable tool for researchers aiming to develop innovative solutions in agriculture, medicine, and materials science.